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Compound of Interest

Compound Name: C.I. Solvent red 179

Cat. No.: B401729 Get Quote

Essential Safety and Handling Guide for C.I.
Solvent Red 179
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides crucial safety and logistical information for the handling and disposal

of C.I. Solvent Red 179 (CAS Numbers: 89106-94-5 and 6829-22-7), a yellowish-red solvent

dye. Adherence to these guidelines is essential for ensuring personal safety and proper

environmental stewardship in the laboratory.

Personal Protective Equipment (PPE)
When handling C.I. Solvent Red 179, a comprehensive approach to personal protection is

necessary to minimize exposure risks. The following table summarizes the required PPE.
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PPE Category Item Specification Rationale

Eye and Face

Protection
Safety Goggles

Tightly fitting with

side-shields

conforming to EN 166

(EU) or NIOSH (US)

standards.[1]

Protects against

splashes and dust

particles entering the

eyes.

Face Shield

To be worn in

conjunction with

goggles.

Provides an additional

layer of protection for

the entire face,

especially when

handling larger

quantities.

Hand Protection
Chemical-

impermeable Gloves

Nitrile, neoprene, or

butyl rubber gloves

are recommended.[2]

Gloves must be

inspected before use.

Prevents skin contact

and absorption of the

chemical.

Body Protection Protective Clothing

Fire/flame resistant

and impervious

clothing.[1] A lab coat

or apron should be

worn.

Protects against spills

and contamination of

personal clothing.

Respiratory Protection Full-face Respirator

Use if exposure limits

are exceeded or if

dust formation is

significant.[1][3]

Protects the

respiratory system

from inhalation of

airborne dye particles.

Occupational Exposure Limits
It is important to note that, at present, there are no established occupational exposure limits

(OELs), such as Permissible Exposure Limits (PELs) or Threshold Limit Values (TLVs), for C.I.
Solvent Red 179.[1] In the absence of defined OELs, it is crucial to handle this chemical with a

high degree of caution and to minimize all potential routes of exposure.
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Experimental Protocol: Preparation of a C.I. Solvent
Red 179 Solution
This protocol outlines the steps for safely preparing a solution of C.I. Solvent Red 179 in a

laboratory setting.

Materials:

C.I. Solvent Red 179 powder

Appropriate solvent (as required by the specific experimental procedure)

Volumetric flask

Spatula

Weighing paper or boat

Beaker

Magnetic stirrer and stir bar (optional)

All required PPE (as specified in the table above)

Procedure:

Preparation:

Ensure the work area, typically a chemical fume hood, is clean and uncluttered.

Don all required personal protective equipment.

Verify that a chemical spill kit and emergency eyewash station are readily accessible.

Weighing the Dye:

Tare a clean, dry weighing paper or boat on an analytical balance.
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Carefully weigh the desired amount of C.I. Solvent Red 179 powder using a clean

spatula. Avoid creating dust. If any powder is spilled, clean it up immediately following the

spill response procedures outlined below.

Dissolving the Dye:

Transfer the weighed dye to a beaker.

Add a small amount of the desired solvent to the beaker to wet the powder and create a

slurry. This helps to prevent clumping.

Slowly add the remaining solvent to the beaker while gently stirring. A magnetic stirrer can

be used for this purpose.

Once the dye is fully dissolved, carefully transfer the solution to a volumetric flask.

Rinse the beaker with a small amount of solvent and add the rinsing to the volumetric flask

to ensure a complete transfer.

Bring the solution to the final desired volume with the solvent.

Storage:

Cap the volumetric flask securely.

Label the flask clearly with the chemical name, concentration, solvent used, and date of

preparation.

Store the solution in a cool, dry, and well-ventilated area, away from incompatible

materials.[1][4]

Safe Handling and Disposal Workflow
The following diagram illustrates the key steps for the safe handling and disposal of C.I.
Solvent Red 179.
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Safe Handling and Disposal Workflow for C.I. Solvent Red 179

Handling Procedure

Spill Response

Disposal Plan

Start

Don Appropriate PPE:
- Goggles & Face Shield

- Chemical-Resistant Gloves
- Protective Clothing

Weigh C.I. Solvent Red 179
in a Fume Hood

Dissolve in Solvent

Spill OccursStore in a Labeled,
Sealed Container

Collect Waste in a
Labeled, Sealed Container

After Use

Evacuate Area
(if necessary)

Contain Spill with
Absorbent Material

Clean Spill Area

Dispose of Contaminated
Material as Hazardous Waste

Consolidate Waste

Arrange for Disposal via
Licensed Chemical Destruction
Plant or Controlled Incineration

End

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of C.I. Solvent Red 179.
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Operational and Disposal Plans
Operational Plan:

Ventilation: Always handle C.I. Solvent Red 179 in a well-ventilated area, preferably within a

chemical fume hood, to minimize inhalation exposure.[3]

Avoid Dust and Aerosols: Take precautions to avoid the formation of dust and aerosols

during handling and weighing.[3]

Ignition Sources: Use non-sparking tools and avoid sources of ignition as the dye may be

combustible at high temperatures.[3][5]

Personal Hygiene: Avoid contact with skin and eyes.[3] Wash hands thoroughly after

handling. Do not eat, drink, or smoke in the laboratory.

Disposal Plan:

Waste Characterization: C.I. Solvent Red 179 and any materials contaminated with it should

be treated as hazardous waste.

Waste Collection: Collect waste in suitable, closed, and clearly labeled containers.[3]

Disposal Method: The primary recommended method of disposal is through a licensed

chemical destruction plant or by controlled incineration with flue gas scrubbing.[3]

Environmental Protection: Do not allow the chemical to enter drains, sewer systems, or

water sources.[3] Discharge into the environment must be avoided.[3]

Packaging Disposal: Contaminated packaging should be triple-rinsed (or equivalent). The

rinsed packaging can then be offered for recycling, reconditioning, or disposed of in a

sanitary landfill. Combustible packaging materials may be incinerated under controlled

conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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